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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334

For Researchers, Scientists, and Drug Development Professionals

Glutaric anhydride is a versatile chemical intermediate utilized in the synthesis of various
polymers, resins, and pharmaceuticals. As a cyclic dicarboxylic anhydride, its reactivity makes
it a valuable reagent in organic synthesis.[1] However, this reactivity also necessitates a
thorough understanding of its potential hazards and the implementation of stringent safety
protocols in a laboratory setting. This guide provides an in-depth overview of the safe handling,
storage, and disposal of glutaric anhydride, tailored for professionals in research and drug

development.

Hazard Identification and Quantitative Safety Data

Glutaric anhydride is classified as a hazardous substance, posing risks of irritation to the
eyes, skin, and respiratory system.[2][3] It is harmful if swallowed or in contact with skin.[3][4]
The substance is moisture-sensitive and will react with water to form glutaric acid.[2][5]

The following table summarizes key quantitative safety data for glutaric anhydride, compiled
from various safety data sheets.
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Property Value Citations

) White to light yellow crystalline
Physical State [2][6]
powder or flakes

Molecular Formula CsHeOs3 [21[7]
Molecular Weight 114.10 g/mol [2]
Melting Point 47-57 °C (117-135 °F) [2]
Boiling Point 290 °C (554 °F) at 760 mmHg [2]
Flash Point 173 °C (343.4 °F) [2][8]
Autoignition Temperature 320 °C (608 °F) [2][8]
Density 1.411 g/cm3 [2][9]
Vapor Pressure 0.00598 mm Hg @ 25 °C [2]

Oral LD50 (Rat) >40 mokg to 1.41 kg [2][4][10]
(males), 0.54 g/kg (females)

) 1780 mg/kg to 6.25 g/kg
Dermal LD50 (Rabbit) [2][4][10]
(males), 5.66 g/kg (females)

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure to glutaric anhydride, a combination of engineering controls and
personal protective equipment should be employed.

Engineering Controls

o Ventilation: Work with glutaric anhydride should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize the inhalation of dust or vapors.[2][11]
Local exhaust ventilation is recommended to control airborne concentrations.[4]

o Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible
eyewash stations and safety showers.[2][8]
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Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling glutaric anhydride.

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for Handling Glutaric Anhydride.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to prevent accidents and
exposure.

Handling
e Wash hands thoroughly after handling.[2]

Avoid contact with eyes, skin, and clothing.[2]

Minimize dust generation and accumulation.[2]

Do not eat, drink, or smoke when using this product.[5][11]

Use in a well-ventilated area.[11]

Storage

e Store in a cool, dry, well-ventilated place.[2][12]
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» Keep containers tightly closed when not in use.[5][11]

o Store away from incompatible materials such as strong oxidizing agents, acids, bases,
alcohols, and amines.[2][5][12]

e The material is moisture-sensitive; consider storing under nitrogen.[5][12]

Spill and Emergency Procedures

In the event of a spill or exposure, prompt and appropriate action is crucial.

Spill Response Workflow

The following workflow diagram outlines the steps to be taken in the event of a glutaric
anhydride spill.
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Caption: Workflow for Responding to a Glutaric Anhydride Spill.
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Experimental Protocol for a Minor Spill Cleanup:

Notification: Immediately alert others in the laboratory.[13]

Personal Protection: Don appropriate PPE, including chemical-resistant gloves, safety
goggles, a lab coat, and a respirator if dust is present.[2][14]

Containment: Prevent the spread of the solid material.[14]
Cleanup:
o Use dry cleanup procedures; do not use water.[11]

o Carefully sweep or vacuum the spilled material.[2][11] Avoid generating dust.[2][11] If
using a vacuum, ensure it is explosion-proof.[11]

o Do not use compressed air for cleaning.[11]

Disposal: Place the collected material into a clean, dry, sealable, and properly labeled
container for hazardous waste disposal.[2][11]

Decontamination: Decontaminate the spill area with a suitable cleaning agent.[14]

Restock: Replenish any used spill cleanup supplies.[13]

First Aid Measures

The following decision tree illustrates the appropriate first aid response for different types of

exposure to glutaric anhydride.
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First Aid Action

Do NOT induce vomiting. [2]

Route of Exposure Give a glass of water. [1]

Seek medical attention. [2, 3]

»| Ingestion

Remove person to fresh air. [1, 2]
. If not breathing, give artificial respiration. [2, 3]
Inhalation Seek medical attention. [3]

\4

Exposure to

Glutaric Anhydride

Skin Contact Flush skin with plenty of water. [2]
Remove contaminated clothing and shoes. [2]
Seek medical attention if irritation develops and persists. [2]

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes. [2, 3]

Remove contact lenses if present and easy to do. [1]
Seek immediate medical attention. [1, 2]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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